Cas no 2229224-03-5 (tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group. Its structure incorporates a 3-chloro-2,6-difluorophenyl moiety and a ketone functionality, making it a valuable intermediate in organic synthesis, particularly for peptide and pharmaceutical applications. The Boc group enhances stability during reactions, while the halogenated aromatic ring offers reactivity for further functionalization. This compound is particularly useful in controlled deprotection strategies and as a building block for complex molecules. Its well-defined purity and structural versatility make it suitable for research and development in medicinal chemistry and agrochemical synthesis.
tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate structure
2229224-03-5 structure
Product Name:tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate
CAS No:2229224-03-5
MF:C14H16ClF2NO3
MW:319.731550216675
CID:6255681
PubChem ID:165623501
Update Time:2025-11-01

tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate
    • EN300-1891044
    • tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
    • 2229224-03-5
    • Inchi: 1S/C14H16ClF2NO3/c1-13(2,3)21-12(20)18-14(4,7-19)10-9(16)6-5-8(15)11(10)17/h5-7H,1-4H3,(H,18,20)
    • InChI Key: VEVJEGJPGVYFQD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1F)C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 319.0786774g/mol
  • Monoisotopic Mass: 319.0786774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1891044-0.05g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
0.05g
$1091.0 2023-09-18
Enamine
EN300-1891044-0.1g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
0.1g
$1144.0 2023-09-18
Enamine
EN300-1891044-0.25g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
0.25g
$1196.0 2023-09-18
Enamine
EN300-1891044-0.5g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
0.5g
$1247.0 2023-09-18
Enamine
EN300-1891044-1.0g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
1g
$1299.0 2023-06-03
Enamine
EN300-1891044-2.5g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
2.5g
$2548.0 2023-09-18
Enamine
EN300-1891044-5.0g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
5g
$3770.0 2023-06-03
Enamine
EN300-1891044-10.0g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
10g
$5590.0 2023-06-03
Enamine
EN300-1891044-1g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
1g
$1299.0 2023-09-18
Enamine
EN300-1891044-5g
tert-butyl N-[2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate
2229224-03-5
5g
$3770.0 2023-09-18

Additional information on tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229224-03-5 and Product Name: *tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate*

The compound with the CAS number 2229224-03-5 and the product name tert-butyl N-2-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this compound, particularly the presence of a tert-butyl group and a N-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl moiety, contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in various therapeutic applications. The carbamate functional group is known for its ability to interact with biological targets in multiple ways, making it an attractive scaffold for drug design. The specific substitution pattern in the molecule, including the 3-chloro and 2,6-difluoro groups on the phenyl ring, further enhances its pharmacological profile by influencing its solubility, stability, and binding affinity.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the tert-butyl group provides stability to the molecule, while the N-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl moiety introduces specific electronic and steric properties that are crucial for its biological activity. The use of advanced synthetic techniques ensures that the final product meets high purity standards, which is essential for subsequent biological evaluation.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Recent studies have demonstrated that carbamate derivatives can exhibit potent inhibitory effects on enzymes and receptors involved in pathogenic processes. The structural features of this compound make it a promising candidate for further investigation in areas such as oncology, inflammation, and neurodegenerative disorders. The presence of both fluorine atoms on the phenyl ring enhances its metabolic stability and bioavailability, which are critical factors in drug development.

The pharmacokinetic properties of this compound have been extensively studied to optimize its therapeutic potential. The combination of lipophilicity and solubility provided by its structure allows for efficient absorption and distribution throughout the body. Additionally, the stability of the carbamate group under physiological conditions ensures prolonged activity at target sites. These characteristics make it an attractive candidate for both oral and injectable formulations.

In vitro studies have shown that this compound exhibits significant activity against several disease models. Its ability to modulate key biological pathways has been demonstrated through both enzymatic assays and cell-based assays. The interaction between the N-(3-chloro-2,6-difluorophenyl)-1-oxopropan-2-yl moiety and target proteins appears to be critical for its efficacy. Further research is ongoing to elucidate the detailed mechanisms of action and to identify potential off-target effects.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict binding interactions and optimize lead structures. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods. By leveraging these technologies, researchers can more efficiently identify promising candidates for further development.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. This compound has undergone preliminary safety assessments to ensure that it meets regulatory standards before moving into clinical trials. The results from these assessments have been encouraging, paving the way for more extensive testing in animal models and eventually humans.

The future prospects for this compound are promising, with several ongoing clinical trials evaluating its efficacy in treating various conditions. The combination of its unique structure and favorable pharmacokinetic properties makes it a valuable asset in the pharmaceutical industry's arsenal against disease. As research continues to uncover new applications for carbamate-based compounds, this molecule stands out as a testament to the ingenuity and dedication of modern medicinal chemists.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm